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Get Quote

Executive Summary
trans-3-Heptene (CAS: 14686-14-7) represents a fundamental structural motif in organic

chemistry, serving as a critical model for understanding steric strain, orbital interactions, and

stereospecific reactivity in acyclic alkenes.[1][2][3] Unlike its cis (Z) counterpart, the trans (E)

isomer exhibits unique thermodynamic stability and spectroscopic signatures driven by the anti-

periplanar arrangement of its alkyl substituents.[1][2][3] This guide provides a rigorous technical

analysis of trans-3-heptene, detailing its molecular architecture, definitive spectroscopic

identification, and high-fidelity synthetic protocols for research and drug development

applications.[1][2][3]

Molecular Architecture & Stereochemical
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The defining feature of trans-3-heptene is the rigid carbon-carbon double bond at the C3

position.[1][2][3] The molecule adopts a planar geometry around the

hybridized carbons, but the trans configuration minimizes steric repulsion between the ethyl
(C1-C2) and propyl (C5-C7) groups.[1][2]

Configuration: (E)-3-Heptene.

Symmetry:

(approximate local symmetry at the double bond), though the whole molecule is

due to the unequal chain lengths (ethyl vs. propyl).[1][2][3]

Bond Angles: The C-C=C angles are expanded beyond the ideal 120° (typically ~124-125°)

due to the repulsion between the vinyl hydrogen and the alkyl group on the same carbon

(vicinal steric strain), although this is less severe than in the cis isomer.[1][2][3]

Stereochemical Assignment (CIP Rules)
The assignment of the E (Entgegen) configuration follows the Cahn-Ingold-Prelog (CIP) priority

rules.

Focus on C3: Attached are a Hydrogen (H) and an Ethyl group (-CH2CH3).[1][2][3]

Priority: -CH2CH3 > -H.[1][2][3]

Focus on C4: Attached are a Hydrogen (H) and a Propyl group (-CH2CH2CH3).[1][2][3]

Priority: -CH2CH2CH3 > -H.[1][2][3]

Orientation: The high-priority groups (Ethyl and Propyl) are on opposite sides of the double

bond reference plane.[1][2][3]
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Figure 1: Cahn-Ingold-Prelog (CIP) priority assignment logic for (E)-3-heptene.

Spectroscopic Fingerprinting
Distinguishing trans-3-heptene from cis-3-heptene is critical in synthesis and quality control.[1]

[2][3] The following parameters are definitive.

Nuclear Magnetic Resonance ( H NMR)
The scalar coupling constant (

) between the vicinal vinyl protons is the gold standard for assignment.[1][2][3]
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Parameter Value Causality

Chemical Shift (

)
5.3 – 5.5 ppm

Deshielding due to magnetic

anisotropy of the

-bond.[1][2][3]

Coupling Constant (

)
15.0 – 16.0 Hz

The Karplus relationship

dictates that anti-periplanar

protons (180° dihedral angle)

have maximal orbital overlap,

resulting in a large

value.[2]

Comparison to cis
cis

Hz

cis protons have a 0° dihedral

angle, leading to weaker

coupling.[1][2][3]

Infrared Spectroscopy (FT-IR)
IR offers a rapid check for isomeric purity without the need for deuterated solvents.[1][2][3]

C-H Out-of-Plane Bending (Trans): A strong, diagnostic band appears at 960–970 cm⁻¹.[1][2]

[3] This "trans-alkene wag" is absent in the cis isomer.[1][2][3]

C=C Stretch: Weak absorption at ~1670 cm⁻¹.[1][2][3] In trans-alkenes, the dipole moment

change across the bond is minimal due to the pseudo-centrosymmetric nature, making this

peak significantly weaker than in cis-alkenes.[1][2][3]

Synthetic Pathways & Stereocontrol[1][2]
To obtain high-purity trans-3-heptene, thermodynamic control or specific mechanistic

pathways must be utilized.[1][2][3] Direct elimination often yields mixtures.[1][2][3]

The Dissolving Metal Reduction (Birch Conditions)
The most reliable method for generating trans-alkenes from internal alkynes (3-heptyne) is

reduction with sodium or lithium in liquid ammonia.[1][2][3]
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Mechanism: Single Electron Transfer (SET).[1][2][3]

Stereoselectivity: The reaction proceeds through a radical anion intermediate.[1][2][3] The

trans geometry is favored because the intermediate vinylic radical equilibrates to the lower-

energy trans configuration to minimize repulsion between the alkyl groups before

protonation.[1][2][3]

Starting Material:
3-Heptyne

Reagent: Na / Liquid NH3
(Dissolving Metal Reduction)

Mechanism: SET

Alternative:
Lindlar Catalyst + H2

Avoid for Trans

Intermediate:
Radical Anion (Trans-geometry favored)

Electron addition

Product:
trans-3-Heptene (>98% E)

Protonation & Stability

cis-3-Heptene (Z)

Click to download full resolution via product page

Figure 2: Stereodivergent synthesis of 3-heptene isomers.

Experimental Protocol: Synthesis of trans-3-
Heptene
Objective: Selective reduction of 3-heptyne to trans-3-heptene. Scale: 50 mmol.

Reagents & Equipment[1][2]
Substrate: 3-Heptyne (4.8 g, 50 mmol).
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Reductant: Sodium metal (2.5 g, ~110 mmol, 2.2 eq).[1][2][3]

Solvent: Liquid Ammonia (~100 mL), anhydrous THF (20 mL).

Quench: Solid Ammonium Chloride (

).

Setup: 3-neck round bottom flask, dry ice/acetone condenser, nitrogen inlet.

Step-by-Step Methodology
Condensation: Assemble the apparatus and flush with

. Cool the flask in a dry ice/acetone bath (-78°C). Condense ammonia gas into the flask until
~100 mL of liquid is collected.

Solvation: Add small pieces of clean sodium metal to the liquid ammonia. The solution will

turn a deep, vibrant blue (solvated electrons).[1][2][3] Stir for 10 minutes to ensure complete

dissolution.

Addition: Dissolve 3-heptyne in anhydrous THF (20 mL) to prevent freezing. Add this solution

dropwise to the blue sodium/ammonia mixture over 15 minutes.

Observation: The blue color should persist.[1][2][3] If it fades to white/grey, add small

amounts of additional sodium until the blue color remains.[1][2][3]

Reflux: Remove the cooling bath and allow the ammonia to reflux (using the cold finger

condenser) for 2-3 hours. The trans selectivity is determined during this equilibration phase.

[1][2][3]

Quenching: Carefully add solid

in small portions to quench the excess sodium. The blue color will disappear.[1][2][3]

Evaporation: Remove the condenser and allow the ammonia to evaporate overnight under a

stream of nitrogen (into a fume hood scrubbed trap).
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Workup: Partition the residue between water (50 mL) and pentane (3 x 30 mL). Wash the

combined organic layers with brine, dry over

, and filter.[1][2][3]

Purification: Distill the crude liquid at atmospheric pressure. Collect the fraction boiling at 95–

96°C.

Self-Validation Check:

Take an aliquot for

H NMR.[1][2][3]

Pass Criteria: Vinyl region shows a multiplet at 5.4 ppm with

Hz.[1][2][3] Absence of peaks at 5.3 ppm with

Hz (cis).[1][2][3]

Reactivity Profile: Stereospecific Epoxidation[1][3]
In drug development, alkenes are often precursors to chiral centers.[1][2][3] The reaction of

trans-3-heptene with m-CPBA (meta-chloroperoxybenzoic acid) illustrates stereochemical

conservation.[1][2][3]

Reaction Type: Concerted syn-addition.[1][2][3]

Outcome: The stereochemical relationship of the substituents in the alkene is retained in the

epoxide.[1][3]

Product:trans-2-ethyl-3-propyloxirane.[1][2][3]

Because the starting material is achiral (but pro-chiral) and the reagent (m-CPBA) is achiral,

the product will be a racemic mixture of the (2R, 3R) and (2S, 3S) enantiomers.[1][2]
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Reactant Reagent Transition State
Product
Stereochemistry

trans-3-Heptene m-CPBA
Butterfly Mechanism

(Concerted)

trans-Epoxide

(Racemic)

cis-3-Heptene m-CPBA
Butterfly Mechanism

(Concerted)
cis-Epoxide (Racemic)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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